Cas no 1338494-95-3 (4-(chloromethyl)-1-(propan-2-yl)-1H-pyrazole)

4-(Chloromethyl)-1-(propan-2-yl)-1H-pyrazole is a versatile pyrazole derivative featuring a reactive chloromethyl group at the 4-position and an isopropyl substituent on the nitrogen. This compound serves as a valuable intermediate in organic synthesis, particularly for the construction of more complex heterocyclic systems or functionalized pyrazole derivatives. The chloromethyl group enables further modifications through nucleophilic substitution or cross-coupling reactions, while the isopropyl moiety enhances steric and electronic properties. Its well-defined structure makes it suitable for pharmaceutical and agrochemical research, where pyrazole scaffolds are often employed. The compound is typically handled under inert conditions due to its reactivity, ensuring stability during storage and use.

4-(chloromethyl)-1-(propan-2-yl)-1H-pyrazole structure

1338494-95-3 structure

Product Name:4-(chloromethyl)-1-(propan-2-yl)-1H-pyrazole

CAS No:1338494-95-3

MF:C₇H₁₁ClN₂

MW:158.628640413284

CID:5094308

PubChem ID:21698144

Update Time:2025-06-07

4-(chloromethyl)-1-(propan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- STL170067
- 4-(chloromethyl)-1-(propan-2-yl)-1H-pyrazole
- 1H-pyrazole, 4-(chloromethyl)-1-(1-methylethyl)-, hydrochloride
- Inchi： 1S/C7H11ClN2/c1-6(2)10-5-7(3-8)4-9-10/h4-6H,3H2,1-2H3
- InChI Key： DYFIPRFWRSVCKB-UHFFFAOYSA-N
- SMILES： ClCC1C=NN(C=1)C(C)C

Computed Properties

Exact Mass: 158.0610761g/mol
Monoisotopic Mass: 158.0610761g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 106
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 17.8

4-(chloromethyl)-1-(propan-2-yl)-1H-pyrazole Pricemore >>

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Enamine	EN300-1235005-5.0g	4-(chloromethyl)-1-(propan-2-yl)-1H-pyrazole	1338494-95-3		5g	$3147.0	2023-06-08
Enamine	EN300-1235005-10.0g	4-(chloromethyl)-1-(propan-2-yl)-1H-pyrazole	1338494-95-3		10g	$4667.0	2023-06-08
Enamine	EN300-1235005-50mg	4-(chloromethyl)-1-(propan-2-yl)-1H-pyrazole	1338494-95-3		50mg	$528.0	2023-10-02